Cas no 1708401-13-1 (2-(4-Fluorophenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-8-amine)

• Product Name: 2-(4-Fluorophenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-8-amine
• CAS No: 1708401-13-1
• MF: C₁₃H₁₄FN₃
• MW: 231.268765926361
• CID: 5058936
• Update Time: 2025-06-10

2-(4-Fluorophenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-8-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-8-amine
• 2-(4-Fluoro-phenyl)-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridin-8-ylamine

• Inchi： 1S/C13H14FN3/c14-10-5-3-9(4-6-10)12-8-17-7-1-2-11(15)13(17)16-12/h3-6,8,11H,1-2,7,15H2
• InChI Key： HBXAMQFTAKPACU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CN2C(C(CCC2)N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8

Additional information on 2-(4-Fluorophenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-8-amine

Comprehensive Overview of 2-(4-Fluorophenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-8-amine (CAS No. 1708401-13-1)

The compound 2-(4-Fluorophenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-8-amine, identified by its CAS No. 1708401-13-1, is a fluorinated heterocyclic amine with significant potential in pharmaceutical research and development. This molecule belongs to the imidazo[1,2-a]pyridine class, a scaffold renowned for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 4-fluorophenyl moiety enhances its binding affinity to target proteins, making it a promising candidate for drug discovery.

Recent studies highlight the growing interest in imidazo[1,2-a]pyridine derivatives due to their versatility in medicinal chemistry. Researchers are particularly focused on optimizing the pharmacokinetic profiles of such compounds to improve bioavailability and reduce off-target effects. The 2-(4-Fluorophenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-8-amine structure offers a unique opportunity to explore these aspects, given its balanced lipophilicity and hydrogen-bonding capacity. This aligns with current trends in AI-driven drug design, where computational models predict optimal substituents for enhanced efficacy.

One of the most searched questions in the field is: "How do fluorinated compounds improve drug selectivity?" The answer lies in the electronegativity of fluorine, which influences molecular interactions. In CAS No. 1708401-13-1, the 4-fluorophenyl group stabilizes the compound’s binding to enzymes or receptors, a feature increasingly leveraged in CNS-targeted therapies. This is particularly relevant given the rising demand for neurodegenerative disease treatments, a hot topic in 2024.

From a synthetic perspective, the preparation of 2-(4-Fluorophenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-8-amine involves multi-step organic reactions, including cyclization and amination. Advanced techniques like flow chemistry and catalyzed cross-coupling are now being employed to streamline its production, addressing scalability challenges often discussed in industry forums. These innovations are critical for meeting the demands of high-throughput screening in early-stage drug development.

Another trending discussion revolves around the green chemistry applications of such intermediates. Researchers are exploring solvent-free syntheses and biodegradable catalysts to minimize environmental impact, a priority for regulatory agencies worldwide. The structural flexibility of imidazo[1,2-a]pyridine cores allows for such sustainable modifications without compromising activity, making CAS No. 1708401-13-1 a model for eco-friendly pharmaceutical synthesis.

In summary, 2-(4-Fluorophenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-8-amine represents a convergence of cutting-edge drug design, synthetic innovation, and environmental consciousness. Its CAS No. 1708401-13-1 serves as a gateway to novel therapeutics, reflecting the dynamic interplay between chemistry and biology in modern science.